Cas no 129224-97-1 (Pyrimidine,2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-4-(2-thienyl)-)

• Product Name: Pyrimidine,2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-4-(2-thienyl)-
• CAS No: 129224-97-1
• MF: C₁₅H₂₀N₄S₂
• MW: 320.476099967957
• CID: 153156
• PubChem ID: 452517
• Update Time: 2025-04-19

Pyrimidine,2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-4-(2-thienyl)-
• 2-[2-(4-methylpiperazin-1-yl)ethylsulfanyl]-4-thiophen-2-ylpyrimidine
• Pyrimidine, 2-((2-(4-methyl-1-piperazinyl)ethyl)thio)-4-(2-thienyl)-
• DTXSID40156111
• 2-[2-(4-methylpiperazin-1-yl)ethylsulfanyl]-4-(2-thienyl)pyrimidine
• Pyrimidine, 2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-4-(2-thienyl)-
• 2-[[2-(4-Methyl-1-piperazinyl)ethyl]thio]-4-(2-thienyl)-pyrimidine - unfusedbicyclic pyrimidine derivative
• 4-Thienyl-2-SEt(4-MePiperazine)Pyrimidine
• 129224-97-1

• Inchi： 1S/C15H20N4S2/c1-18-6-8-19(9-7-18)10-12-21-15-16-5-4-13(17-15)14-3-2-11-20-14/h2-5,11H,6-10,12H2,1H3
• InChI Key： FISGCOUHCJXNGL-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C2=CC=CS2)N=1)CCN1CCN(C)CC1

Computed Properties

• Exact Mass: 320.1132
• Monoisotopic Mass: 320.11293900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 32.26